Amino-PEG8-t-Boc-Hydrazide
Overview
Description
Amino-PEG8-t-Boc-Hydrazide is a PEG derivative containing an amino group and a Boc-protected hydrazide . The hydrophilic PEG spacer increases solubility in aqueous media . The amine group is reactive with carboxylic acids, activated NHS ester, carbonyls (ketone, aldehyde) etc . The Boc can be deprotected under mild acidic conditions to form a reactive hydrazide, which can then be coupled with various carbonyl groups .
Synthesis Analysis
Amino-PEG8-t-Boc-Hydrazide is a PEG-based PROTAC linker that can be used in the synthesis of PROTACs . The Boc can be deprotected under mild acidic conditions to form a reactive hydrazide, which can then be coupled with various carbonyl groups .Molecular Structure Analysis
The molecular formula of Amino-PEG8-t-Boc-Hydrazide is C24H49N3O11 . It has a molecular weight of 555.7 g/mol .Chemical Reactions Analysis
The amine group in Amino-PEG8-t-Boc-Hydrazide is reactive with carboxylic acids, activated NHS ester, carbonyls (ketone, aldehyde) etc . The Boc can be deprotected under mild acidic conditions to form a reactive hydrazide, which can then be coupled with various carbonyl groups .Physical And Chemical Properties Analysis
Amino-PEG8-t-Boc-Hydrazide has a molecular weight of 555.7 g/mol and a molecular formula of C24H49N3O11 . The hydrophilic PEG spacer increases its solubility in aqueous media .Scientific Research Applications
Proteolytic Enzymes in Molecular Biology
“Amino-PEG8-t-Boc-Hydrazide” can be used in the research of proteolytic enzymes in molecular biology . Proteolytic enzymes are capable of hydrolyzing peptide bonds in proteins and have great medical and pharmaceutical importance due to their key role in biological processes and in the life-cycle of many pathogens . They are extensively applied enzymes in several sectors of industry and biotechnology .
Peptide Synthesis
This compound can be used in peptide synthesis . Peptide synthesis is the production of peptides, which are organic compounds in which multiple amino acids are linked via peptide bonds in a specific order. The biological process of producing long peptides (proteins) is known as protein biosynthesis .
Digestion of Unwanted Proteins during Nucleic Acid Purification
“Amino-PEG8-t-Boc-Hydrazide” can be used in the digestion of unwanted proteins during nucleic acid purification . This process is crucial in molecular biology and recombinant DNA techniques .
Cell Culturing and Tissue Dissociation
This compound can be used in cell culturing and tissue dissociation . Cell culture is the process by which cells are grown under controlled conditions. Tissue dissociation is the process of breaking down tissue into individual cells .
Preparation of Recombinant Antibody Fragments for Research, Diagnostics, and Therapy
“Amino-PEG8-t-Boc-Hydrazide” can be used in the preparation of recombinant antibody fragments for research, diagnostics, and therapy . Recombinant antibodies are antibodies that are produced through genetic engineering techniques .
Anti-Aging Treatments in Cosmetics
This compound can be used in anti-aging treatments in cosmetics . Peptides like “Amino-PEG8-t-Boc-Hydrazide” are known for their skin benefits and are commonly used in anti-aging cosmetic products .
Future Directions
properties
IUPAC Name |
tert-butyl N-[3-[2-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoylamino]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H49N3O11/c1-24(2,3)38-23(29)27-26-22(28)4-6-30-8-10-32-12-14-34-16-18-36-20-21-37-19-17-35-15-13-33-11-9-31-7-5-25/h4-21,25H2,1-3H3,(H,26,28)(H,27,29) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKXIUVNZWFPOHI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NNC(=O)CCOCCOCCOCCOCCOCCOCCOCCOCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H49N3O11 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
555.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Amino-PEG8-t-Boc-Hydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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